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Compound of Interest

Compound Name:
2-Bromo-5-chloropyridine-4-

carboxaldehyde

Cat. No.: B582063 Get Quote

Essential Safety and Handling Guide: 2-Bromo-5-
chloropyridine-4-carboxaldehyde
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-5-chloropyridine-4-
carboxaldehyde. The following procedures are designed to ensure safe laboratory operations

and minimize risk.

Hazard Summary
Based on data from the closely related isomer, 5-Bromo-2-chloropyridine-4-carboxaldehyde,

and similar chemical structures, this compound should be handled as a hazardous substance.

Primary hazards include:

Acute Toxicity: Toxic if swallowed.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]
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The following table summarizes key safety and physical property data for 2-Bromo-5-
chloropyridine-4-carboxaldehyde and its close isomer.

Property Value Source

Chemical Formula C₆H₃BrClNO [1]

Molecular Weight 220.45 g/mol [1]

Physical Form Solid [1]

Melting Point

63-68 °C (for isomer 5-Bromo-

2-chloropyridine-4-

carboxaldehyde)

[1]

Storage Temperature -20°C [1]

Hazard Class

Acute Toxicity, Oral (Category

3); Skin Irritant (Category 2);

Eye Irritant (Category 2);

Specific Target Organ Toxicity -

Single Exposure (Category 3)

[1]

Signal Word Danger [1]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to these steps is mandatory to ensure personal and environmental safety.

Engineering Controls and Preparation
Ventilation: All handling of 2-Bromo-5-chloropyridine-4-carboxaldehyde, including

weighing and transfers, must be conducted inside a certified chemical fume hood to prevent

inhalation of dust or vapors.[2][3][4]

Safety Equipment: Ensure an eyewash station and safety shower are readily accessible and

unobstructed.[3][5]
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Spill Kit: Have a chemical spill kit equipped with absorbent materials (e.g., Chemizorb®),

personal protective equipment (PPE), and waste disposal bags available in the immediate

work area.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles with side shields conforming to EN166 or

NIOSH standards.[5][6]

Hand Protection: Wear chemical-resistant gloves, such as nitrile rubber.[2] Gloves must be

inspected for integrity before use. Use proper glove removal technique to avoid skin contact.

[6]

Body Protection: A lab coat is required. For larger quantities or tasks with a higher risk of

splashing, a PVC apron should be worn.[7]

Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume

hood, a NIOSH-approved respirator with appropriate cartridges (e.g., type ABEK-P2) is

mandatory.[6][8]

Chemical Handling Protocol
Receiving and Storage:

Upon receipt, inspect the container for damage.

Store the chemical in a cool, dry, well-ventilated area, away from incompatible materials

such as strong oxidizing agents, strong bases, and strong reducing agents.[4][9] The

recommended storage temperature is -20°C.[1]

Keep the container tightly closed.[9][10]

Weighing and Transfer:

Perform all weighing and transfers within a chemical fume hood.

Use tools (spatulas, etc.) dedicated to this chemical or thoroughly cleaned before and after

use.
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Avoid creating dust.[4]

In-Reaction Use:

Set up apparatus within the fume hood.

Add the compound to the reaction vessel slowly to prevent splashing.

Do not eat, drink, or smoke in the work area.[9] Wash hands thoroughly after handling.[9]

[11]

Emergency Procedures
Skin Contact: Immediately remove all contaminated clothing.[5] Wash the affected area with

soap and plenty of water for at least 15 minutes.[3][10] Seek medical attention if irritation

persists.[5][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[7][9] Remove contact lenses if present and easy to do.[5] Seek immediate

medical attention.[3]

Inhalation: Move the person to fresh air.[3][9] If breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[6] Seek immediate medical

attention and show the Safety Data Sheet to the attending physician.[3][6]

Spills:

Evacuate non-essential personnel from the area.[8]

Wearing appropriate PPE, cover the spill with a liquid-absorbent, inert material.

Carefully sweep or scoop up the absorbed material into a labeled, sealable container for

hazardous waste disposal.[6]

Clean the spill area thoroughly with an appropriate solvent and then soap and water.
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Do not let the chemical enter drains.[8]

Disposal Plan
All waste containing 2-Bromo-5-chloropyridine-4-carboxaldehyde must be treated as

hazardous.

Chemical Waste:

Dispose of surplus and non-recyclable solutions through a licensed professional waste

disposal company.[6]

Do not mix with other waste streams unless compatibility is confirmed.

Contaminated Materials:

Used gloves, weigh boats, paper towels, and other contaminated disposable materials

must be collected in a dedicated, labeled hazardous waste container.[6]

Dispose of contaminated packaging as unused product.[6]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name.

Regulations: All disposal activities must comply with local, state, and federal environmental

regulations.[11]

Workflow Visualization
The following diagram illustrates the standard operational workflow for handling 2-Bromo-5-
chloropyridine-4-carboxaldehyde, from preparation to disposal.
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Caption: Safe handling workflow for 2-Bromo-5-chloropyridine-4-carboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b582063?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

